Cas no 90389-89-2 ((3-chlorophenyl)methyl(propan-2-yl)amine)

• Product Name: (3-chlorophenyl)methyl(propan-2-yl)amine
• CAS No: 90389-89-2
• MF: C₁₀H₁₄ClN
• MW: 183.677861690521
• MDL: MFCD06408101
• CID: 858962
• PubChem ID: 485397
• Update Time: 2025-04-19

(3-chlorophenyl)methyl(propan-2-yl)amine Chemical and Physical Properties

Names and Identifiers

• N-(3-Chlorophenylmethyl)isopropylamine
• N-(3-chlorobenzyl)propan-2-amine
• (3-chlorophenyl)methyl(propan-2-yl)amine
• DTXSID50238119
• N-[(3-chlorophenyl)methyl]propan-2-amine
• Benzenemethanamine, 3-chloro-N-(1-methylethyl)-
• [(3-chlorophenyl)methyl](propan-2-yl)amine
• 90389-49-4
• Z86129878
• N-(3-CHLOROBENZYL)-N-ISOPROPYLAMINE
• C78565
• CHEMBL1178111
• AKOS000159042
• SCHEMBL12000668
• 90389-89-2
• EN300-32127
• MFCD06408101

• MDL： MFCD06408101
• Inchi： 1S/C10H14ClN/c1-8(2)12-7-9-4-3-5-10(11)6-9/h3-6,8,12H,7H2,1-2H3
• InChI Key： QHMAGMOPVYVISF-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)CNC(C)C

Computed Properties

• Exact Mass: 183.0814771g/mol
• Monoisotopic Mass: 183.0814771g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 125
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 12Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines